N-(4-amino-2-methylphenyl)thiophene-2-carboxamide
Overview
Description
“N-(4-amino-2-methylphenyl)thiophene-2-carboxamide” is a chemical compound with the molecular formula C12H12N2OS . It is used in the field of pharmaceutical testing .
Synthesis Analysis
The synthesis of thiophene-2-carboxamide derivatives involves the cyclization of precursor compounds with N-(4-acetylphenyl)-2-chloroacetamide in alcoholic sodium ethoxide . Another synthetic strategy includes the reaction of 2-acetyl-3-oxo-N-phenylbutanethioamide with different substrates .Molecular Structure Analysis
The molecular structure of “N-(4-amino-2-methylphenyl)thiophene-2-carboxamide” consists of a thiophene ring attached to a carboxamide group . The compound has a molecular weight of 232.3 .Chemical Reactions Analysis
Thiophene-2-carboxamide derivatives have been synthesized by reacting 5-bromothiophene-2-carboxylic acid with 2-amino-4-methylpyridine in the presence of titanium tetrachloride (TiCl4) coupling reagent and pyridine .Scientific Research Applications
- For instance, suprofen , which features a 2-substituted thiophene framework, serves as a nonsteroidal anti-inflammatory drug. Similarly, articaine , a 2,3,4-trisubstituted thiophene, acts as a voltage-gated sodium channel blocker and dental anesthetic in Europe .
- Thiophene derivatives find application as corrosion inhibitors in industrial chemistry. Their ability to protect metals from corrosion makes them relevant in materials science and engineering .
- Some AMPTC derivatives exhibit antimicrobial activity . Researchers investigate their potential as novel antimicrobial agents to combat infections .
Medicinal Chemistry and Drug Development
Corrosion Inhibition
Antimicrobial Properties
Mechanism of Action
properties
IUPAC Name |
N-(4-amino-2-methylphenyl)thiophene-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2OS/c1-8-7-9(13)4-5-10(8)14-12(15)11-3-2-6-16-11/h2-7H,13H2,1H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WVQLPQYGRSYBMV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)N)NC(=O)C2=CC=CS2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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